4-(6-Chloro-9-methyl-9H-purin-2-yl)but-3-yn-2-ol

• Molecular Formula: C10H9ClN4O
• Molecular Weight: 236.66 g/mol
• IUPAC Name: 4-(6-chloro-9-methylpurin-2-yl)but-3-yn-2-ol
• InChI: InChI=1S/C10H9ClN4O/c1-6(16)3-4-7-13-9(11)8-10(14-7)15(2)5-12-8/h5-6,16H,1-2H3
• InChI Key: GCDYLEKWWNGNRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C#CC1=NC2=C(C(=N1)Cl)N=CN2C)O

Description

4-(6-Chloro-9-methyl-9H-purin-2-yl)but-3-yn-2-ol is a useful research compound. Its molecular formula is C10H9ClN4O and its molecular weight is 236.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-2-iodo-9-methyl-9H-purine (6.8 g, 23.3 mmol), CuI (454 mg, 2.23 mmol) and bis-triphenylphosphine palladium dichloride (811 mg, 1.15 mmol) in dioxane (93 ml) were added triethylamine (4.9 ml, 34.5 mmol) and but-3-yn-2-ol (1.1 ml, 25.63 mmol). The reaction mixture was stirred at RT for 1 h. The volatiles were removed under reduced pressure. Water (50 ml) was added to the dark residue obtained. The aqueous phase was extracted with DCM (3×100 ml). The combined organic phases were dried over anhydrous sodium sulphate and evaporated under reduced pressure. The combined organic phases were dried over anhydrous sodium sulphate and evaporated under reduced pressure. The residue was purified by flash chromatography (DCM/MeOH: 94/6).